Cas no 2138188-00-6 (Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2138188-00-6
• MF: C₁₄H₂₄ClNO₄
• MW: 305.79766368866
• CID: 5260540
• Update Time: 2025-09-24

Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C14H24ClNO4/c1-14(2,3)20-13(18)16-11-7-5-4-6-10(11)8-12(17)19-9-15/h10-11H,4-9H2,1-3H3,(H,16,18)
• InChI Key： ZJMDIABNYAPOOQ-UHFFFAOYSA-N
• SMILES： C1(CC(OCCl)=O)CCCCC1NC(OC(C)(C)C)=O

Additional information on Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Comprehensive Overview of Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2138188-00-6)

The compound Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2138188-00-6) is a specialized organic molecule with significant applications in pharmaceutical and chemical synthesis. Its unique structure, featuring a cyclohexane backbone and a chloromethyl ester group, makes it a versatile intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

In recent years, the demand for custom synthesis intermediates like Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester has surged, driven by advancements in peptide chemistry and prodrug design. This compound’s Boc-protected amino group ((1,1-dimethylethoxy)carbonyl) is particularly valuable for selective reactions, aligning with trends in green chemistry and sustainable synthesis. Users searching for "CAS 2138188-00-6 supplier" or "Boc-protected chloromethyl esters" often seek high-purity reagents for API development.

The chloromethyl ester moiety in this compound enables efficient alkylation reactions, a key step in constructing complex molecules. This property is critical for researchers exploring "click chemistry" or "bioconjugation techniques," which are trending topics in biopharmaceuticals. Additionally, its cyclohexane ring contributes to enhanced stability, addressing common challenges in prodrug formulation—a frequently searched term in drug delivery forums.

From a technical perspective, Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester exhibits compatibility with solid-phase synthesis, a method widely discussed in combinatorial chemistry circles. Its CAS No. 2138188-00-6 is often cross-referenced with studies on "protecting group strategies" and "carboxyl activation," reflecting its relevance in organic methodology research. Analytical data (e.g., HPLC purity and NMR spectra) are commonly requested by buyers, underscoring the need for rigorous quality control.

Emerging applications of this compound include its use in peptide mimetics and small-molecule probes, areas gaining traction in targeted therapy research. Queries like "CAS 2138188-00-6 solubility" or "stability under acidic conditions" highlight practical considerations for lab use. Furthermore, its role in linker chemistry aligns with innovations in ADC (antibody-drug conjugate) development—a hot topic in oncology research.

In summary, Cyclohexaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2138188-00-6) represents a multifaceted tool for modern chemists. Its integration into high-throughput screening workflows and structure-activity relationship studies demonstrates its growing importance. As the scientific community prioritizes efficient synthetic routes and functional diversity, this compound is poised to remain a focal point in both academic and industrial settings.